Cas no 699-12-7 (2-(Phenylthio)ethanol)

2-(Phenylthio)ethanol Properties

Names and Identifiers

• 2-(Phenylthio)ethanol
• 2-Hydroxyethyl phenyl sulfide
• 2-phenylsulfanylethanol
• Phenylthioethanol
• Ethanol, 2-(phenylthio)-
• 2-Phenylmercaptoethanol
• 2-phenylthioethanol
• 2-(Phenylsulfanyl)ethanol
• KWWZHCSQVRVQGF-UHFFFAOYSA-N
• 9WA374O44P
• PubChem10784
• 2-phenylthioethan-1-ol
• 2-phenylsulfanyl-ethanol
• 2-(phenylthio) ethanol
• beta-phenylthioethylalcohol
• 2-hydroxyethylphenylsulfide
• 2-hydroxyethyl-phenylsulfid
• 2-(phenylth
• CAS-699-12-7
• J-620011
• A9243
• Z149157348
• CS-W016268
• Q27273316
• 2-(phenylsulfanyl)ethan-1-ol
• 2-(Phenylsulfanyl)ethanol #
• InChI=1/C8H10OS/c9-6-7-10-8-4-2-1-3-5-8/h1-5,9H,6-7H2
• NSC 57851
• DTXCID9026974
• D83749
• EN300-1241321
• EINECS 211-828-9
• KWWZHCSQVRVQGF-UHFFFAOYSA-
• AKOS005206984
• NS00036980
• UNII-9WA374O44P
• 2-hydroxyethyl-phenylsulfide
• NSC57851
• P0733
• CHEMBL3185032
• SCHEMBL95988
• MFCD00002905
• FT-0612600
• NCGC00256118-01
• AI3-17423
• Q-200147
• DTXSID1046974
• NSC-57851
• AS-57519
• SY048297
• Tox21_301520
• beta-phenylthioethyl-alcohol
• 699-12-7
• 2-(Phenylthio)ethanol, 99%
• +Expand

• MDL： MFCD00002905
• InChIKey： KWWZHCSQVRVQGF-UHFFFAOYSA-N
• Inchi： 1S/C8H10OS/c9-6-7-10-8-4-2-1-3-5-8/h1-5,9H,6-7H2
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])O[H]
• BRN： 1860057

Computed Properties

• Exact Mass: 154.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 154.045
• Heavy Atom Count: 10
• Complexity: 79.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.5

Experimental Properties

• LogP: 1.77100
• PSA: 45.53000
• Refractive Index: n20/D 1.592(lit.)
• Boiling Point: 115-116 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Density: 1.143 g/mL at 25 °C(lit.)

2-(Phenylthio)ethanol Security Information

• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： R36
• TSCA：T
• HazardClass：STENCH

2-(Phenylthio)ethanol Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether